3-chloro-N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide

• IUPAC Name: 3-chloro-N-[5-cyclopropyl-2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)pyrazol-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C19H24ClN5O2/c1-19(2,10-20)17(27)22-15-9-14(11-7-8-11)24-25(15)18-21-13-6-4-3-5-12(13)16(26)23-18/h9,11H,3-8,10H2,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: DKZKYUGNUVBWTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)NC1=CC(=NN1C2=NC3=C(CCCC3)C(=O)N2)C4CC4
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol

Description

3-chloro-N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C19H24ClN5O2 and its molecular weight is 389.88. The purity is usually 95%.
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Scientific Research Applications

Cyclization Reactions

Compounds similar to the one are often involved in cyclization reactions. For instance, cyclization of cyanamides with methyl anthranilates and other reactants leads to various derivatives, including quinazolinone derivatives. This type of reaction is fundamental in synthesizing heterocyclic compounds, which have diverse applications in medicinal chemistry and drug design (Shikhaliev et al., 2008).

Synthesis of Novel Derivatives

The synthesis of novel 4(3H)-quinazolinone derivatives, as outlined in the work by Farag et al. (2012), showcases the potential for creating new compounds with significant biological activities. These derivatives are synthesized from similar structures, suggesting that the compound could also serve as a precursor or intermediate in synthesizing new bioactive molecules (Farag et al., 2012).

Heterocyclic Synthesis

The compound can potentially be used in the synthesis of heterocycles with a cyclopropyl substituent. Reactions involving similar structures lead to the formation of diverse heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals (Pokhodylo et al., 2010).

Precursors for Heteroaromatic Compounds

Compounds with similar structures serve as precursors for synthesizing a variety of heteroaromatic compounds, including triazines, pyrimidines, and quinazolines. This indicates the potential application of the compound in synthesizing complex heteroaromatic structures with diverse applications (Boyd et al., 1984).